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Introduction

Benzyl 2,2-dimethyl-3-oxopropanoate, with the CAS number 97518-80-4, is a multifaceted
organic compound that serves as a valuable intermediate in synthetic chemistry. As a -keto
ester, it possesses key structural features that make it a versatile building block, particularly in
the synthesis of more complex molecules within the pharmaceutical and agrochemical
industries. This guide provides a comprehensive overview of its chemical properties, synthesis,
reactivity, and applications, with a focus on its relevance to drug discovery and development.

Chemical and Physical Properties

Benzyl 2,2-dimethyl-3-oxopropanoate is a [3-keto ester characterized by a benzyl ester
functional group and a ketone. A notable feature of this molecule is the presence of two methyl
groups on the a-carbon, which significantly influences its reactivity.

Table 1: Physicochemical Properties of Benzyl 2,2-dimethyl-3-oxopropanoate
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Property Value Source
CAS Number 97518-80-4 N/A
Molecular Formula C12H1403 N/A
Molecular Weight 206.24 g/mol N/A
Expected to be a colorless to General knowledge of similar
Appearance _
pale yellow liquid compounds
Boiling Point Not publicly available N/A
Density Not publicly available N/A
Expected to be soluble in
common organic solvents o
- ] General knowledge of similar
Solubility (e.g., dichloromethane, ethyl
) compounds
acetate, THF) and sparingly
soluble in water.
Stabilit Stable under recommended Combi-Blocks, Inc. Safety Data
abili
Y storage conditions.[1] Sheet[1]
Keep container tightly closed )
) ) Combi-Blocks, Inc. Safety Data
Storage in a dry and well-ventilated

place.[1]

Sheet[1]

Synthesis of Benzyl 2,2-dimethyl-3-oxopropanoate

While specific, detailed protocols for the synthesis of Benzyl 2,2-dimethyl-3-oxopropanoate

are not widely published, a plausible and efficient method involves the use of Meldrum's acid

(2,2-dimethyl-1,3-dioxane-4,6-dione). This approach is a well-established strategy for the

preparation of 3-keto esters.

The synthesis can be envisioned as a two-step process:

o Acylation of Meldrum's acid: Meldrum's acid is first acylated with an appropriate derivative of

2,2-dimethylpropanoic acid.
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» Alcoholysis: The resulting acyl-Meldrum's acid derivative is then reacted with benzyl alcohol
to yield the desired product.

Below is a representative, detailed experimental protocol based on established methodologies
for the synthesis of 3-keto esters from Meldrum's acid.

Representative Experimental Protocol: Synthesis via
Meldrum's Acid

Step 1: Acylation of Meldrum's Acid

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve Meldrum's acid (1.0 eq) in anhydrous
dichloromethane (DCM).

e Cool the solution to 0 °C in an ice bath.
e Add pyridine (2.2 eq) to the solution.

e Slowly add a solution of 2,2-dimethylpropanoyl chloride (1.0 eq) in anhydrous DCM to the
reaction mixture via the dropping funnel over 30 minutes.

» Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for an additional 3
hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).
e Upon completion, quench the reaction by adding 1 M HCI.
o Separate the organic layer, and extract the aqueous layer with DCM (3 x ).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude acyl-Meldrum's acid derivative.

Step 2: Benzyl Alcoholysis

» Dissolve the crude acyl-Meldrum's acid derivative from Step 1 in toluene.
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e Add benzyl alcohol (1.1 eq) to the solution.

o Heat the reaction mixture to reflux (approximately 110 °C) for 4-6 hours. The reaction can be
monitored by TLC for the disappearance of the starting material.

e Cool the reaction mixture to room temperature and concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes to afford pure Benzyl 2,2-dimethyl-3-oxopropanoate.

Reactivity and Mechanistic Considerations

The reactivity of Benzyl 2,2-dimethyl-3-oxopropanoate is largely dictated by its B-keto ester
functionality and the absence of a-hydrogens.

Keto-Enol Tautomerism

Like other B-dicarbonyl compounds, Benzyl 2,2-dimethyl-3-oxopropanoate can exist in
equilibrium with its enol tautomer. The equilibrium position is influenced by the solvent and
temperature. The enol form is stabilized by intramolecular hydrogen bonding.
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Figure 1: Keto-enol tautomerism of Benzyl 2,2-dimethyl-3-oxopropanoate.

Reactivity at the Carbonyl Groups

The two carbonyl groups (ketone and ester) are the primary sites for nucleophilic attack. The
relative reactivity of these groups can be influenced by steric and electronic factors. The ketone
carbonyl is generally more electrophilic than the ester carbonyl.

Absence of a-Hydrogens

A key feature of Benzyl 2,2-dimethyl-3-oxopropanoate is the lack of acidic protons on the a-
carbon. This prevents it from forming an enolate at this position, and therefore, it cannot act as
a nucleophile in typical base-catalyzed condensation reactions such as the Aldol or Claisen
condensations. This property makes it a useful building block when selective reactions at other
positions are desired.

Applications in Drug Development

B-Keto esters are widely recognized as versatile intermediates in the synthesis of a vast array
of biologically active molecules and pharmaceutical agents. Their ability to participate in a
variety of chemical transformations makes them valuable synthons for the construction of
complex molecular architectures.

While specific examples of the direct use of Benzyl 2,2-dimethyl-3-oxopropanoate in publicly
disclosed drug development campaigns are scarce, its structural motifs are relevant to
medicinal chemistry. As an a,a-disubstituted (3-keto ester, it can be used to introduce a gem-
dimethyl group adjacent to a carbonyl, a common feature in various bioactive compounds that
can enhance metabolic stability and modulate conformational properties.

The general utility of B-keto esters in medicinal chemistry includes their use in the synthesis of:

o Heterocyclic compounds: B-Keto esters are key precursors for the synthesis of various
heterocycles such as pyrimidines, pyridines, and pyrazoles, which are privileged scaffolds in
drug discovery.
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o Carbocyclic systems: They can be employed in annulation reactions to construct carbocyclic
rings.

o Asymmetric synthesis: Chiral 3-keto esters are valuable starting materials for the
enantioselective synthesis of complex molecules.

The benzyl ester group in Benzyl 2,2-dimethyl-3-oxopropanoate can also serve as a
protecting group for the carboxylic acid functionality, which can be readily removed by
hydrogenolysis under mild conditions.

Spectroscopic Characterization

While a dedicated public database of spectra for Benzyl 2,2-dimethyl-3-oxopropanoate is not
readily available, the expected spectral characteristics can be predicted based on its structure.

'H NMR: The spectrum would be expected to show a singlet for the six protons of the two
methyl groups, a singlet for the two benzylic protons, and a multiplet for the five aromatic
protons of the phenyl group. The aldehydic proton would appear as a singlet at a
characteristic downfield shift.

e 13C NMR: The spectrum would display signals for the carbonyl carbons of the ketone and
ester, the quaternary a-carbon, the methyl carbons, the benzylic carbon, and the aromatic
carbons.

» IR Spectroscopy: Characteristic absorption bands would be observed for the C=0 stretching
of the ketone and the ester, as well as C-O stretching and aromatic C-H stretching.

e Mass Spectrometry: The mass spectrum would be expected to show the molecular ion peak,
along with fragmentation patterns corresponding to the loss of the benzyl group, the
benzyloxycarbonyl group, and other characteristic fragments.

Safety and Handling

Benzyl 2,2-dimethyl-3-oxopropanoate should be handled in a well-ventilated area by trained
personnel. Standard personal protective equipment, including safety glasses, gloves, and a lab
coat, should be worn.
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Table 2: Hazard and Precautionary Statements

Category

Statement

Source

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/eye protection/face
protection. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty
of soap and water.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Note: The hazard and precautionary statements are based on the globally harmonized system

(GHS) and may vary by jurisdiction. Always consult the specific Safety Data Sheet (SDS)

provided by the supplier.[1]

Conclusion

Benzyl 2,2-dimethyl-3-oxopropanoate is a valuable synthetic intermediate with significant

potential in organic synthesis, particularly in the fields of pharmaceutical and medicinal

chemistry. Its unique structural feature of being an a,a-disubstituted [3-keto ester imparts a

distinct reactivity profile that can be strategically exploited in the design and synthesis of
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complex target molecules. This guide provides a foundational understanding of its properties,
synthesis, and potential applications, serving as a resource for researchers and professionals
in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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